3-({[3-(4-methyl-1,3-thiazol-5-yl)propyl]amino}methyl)piperidin-3-ol

• IUPAC Name: 3-[[3-(4-methyl-1,3-thiazol-5-yl)propylamino]methyl]piperidin-3-ol
• InChI: InChI=1S/C13H23N3OS/c1-11-12(18-10-16-11)4-2-6-14-8-13(17)5-3-7-15-9-13/h10,14-15,17H,2-9H2,1H3
• InChI Key: XPNBXNLWIJSTRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)CCCNCC2(CCCNC2)O
• Molecular Formula: C13H23N3OS
• Molecular Weight: 269.41 g/mol

Description

Synthesis Analysis

The synthesis of related thiazolyl and piperidine compounds involves various strategies, including condensation reactions and cyclocondensations. For instance, compounds with thiazolopyridine derivatives were synthesized through condensation and cyclocondensation reactions involving thiazolinone and benzaldehydes, yielding novel heterocyclic systems (Lamphon et al., 2004). Similar methodologies could potentially be adapted for the synthesis of the target compound.

Molecular Structure Analysis

The structural analysis of related compounds often involves spectroscopic techniques. For example, the structures of newly synthesized thiazole and piperidine derivatives are confirmed using 1H-NMR, 13C-NMR, and HRMS, providing detailed insights into their molecular frameworks (Matulevičiūtė et al., 2021). These techniques could be employed to analyze the structure of 3-({[3-(4-methyl-1,3-thiazol-5-yl)propyl]amino}methyl)piperidin-3-ol.

Chemical Reactions and Properties

Chemical reactions and properties of such compounds involve interactions and transformations that could provide useful analogies. For instance, the reaction mechanisms, such as the Vilsmeier-Haack reaction, could offer insights into the reactivity and functionalization of thiazole derivatives (Thumar & Patel, 2009).

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a drug, it could interact with biological targets in the body to produce its effects. The presence of the piperidine and thiazole rings suggests that it might interact with biological receptors or enzymes.

Future Directions

The potential applications and future directions for this compound would depend on its properties and effects. If it has biological activity, it could be further studied for potential use in medicine or biotechnology.